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Introduction

Triisobutyl citrate (TiBC) is a citrate ester utilized as a non-toxic and biodegradable alternative
to traditional phthalate-based plasticizers in various polymers.[1] It is frequently employed in
materials such as polyvinyl chloride (PVC) to enhance flexibility and durability, making them
suitable for applications like medical tubing and blood bags.[1] While TiBC is considered a
safer alternative, it is not chemically bound to the polymer matrix and can potentially leach into
fluids that come into contact with the plastic.[2][3] This leaching can pose health risks, including
toxicity and endocrine disruption, and may also compromise the efficacy of delivered
pharmaceuticals or the stability of the medical device itself by causing the material to become
brittle.[4]

Regulatory bodies, such as the FDA, mandate that manufacturers of medical devices
demonstrate the safety of their products by identifying and quantifying any harmful substances
that may leach out.[4] International standards, specifically the ISO 10993 series, provide a
framework for the biological evaluation of medical devices, including protocols for assessing
extractables and leachables.[1] This application note provides a detailed experimental setup
and protocols for testing the leaching of triisobutyl citrate from medical-grade tubing into a
simulated biological fluid, followed by its quantification using High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Design and Rationale
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The experimental design is based on the principles outlined in ISO 10993-12: "Biological
evaluation of medical devices — Part 12: Sample preparation and reference materials."[1][5]
The protocol employs an exaggerated extraction approach to assess the potential hazard of
the device.[6] This involves using conditions of time and temperature that are more aggressive
than normal use to accelerate the leaching process.[6] An ethanol/water mixture is used as a
food and drug simulant, as it can mimic the extraction of plasticizers into biological fluids.

For the quantification of leached TiBC, two robust analytical techniques are presented:

e High-Performance Liquid Chromatography (HPLC) with UV detection: A reliable and widely
used method for the quantification of non-volatile compounds like citrate esters.[7]

e Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method
for the identification and quantification of volatile and semi-volatile organic compounds.[8]

The following diagram illustrates the overall experimental workflow.

Figure 1: Overall experimental workflow for TiBC leaching analysis.

Materials and Equipment
Leaching Experiment

Medical-grade tubing containing triisobutyl citrate

» 50% (v/v) Ethanol/Water solution (Leaching Simulant)

» Borosilicate glass vials with PTFE-lined screw caps

e Calibrated oven or incubator

o Milli-Q or equivalent high-purity water

e 200-proof ethanol

» Stainless steel forceps

e Metric ruler
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Analytical Quantification

e HPLC System:

[e]

HPLC with UV detector

o

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size)

[¢]

Methanol (HPLC grade)

[e]

Water (HPLC grade)
e GC-MS System:
o Gas chromatograph with a mass selective detector

o Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 pum film thickness, 5% phenyl-
methylpolysiloxane)

o Helium (carrier gas)

o Triisobutyl citrate analytical standard
o Dichloromethane (GC grade)

o Sodium chloride

Experimental Protocols
Protocol for Exaggerated Leaching of Triisobutyl Citrate

This protocol is designed to simulate the leaching of TiBC from medical tubing under
exaggerated conditions as per ISO 10993-12 guidelines.[6]

e Sample Preparation:

1. Cut the medical-grade tubing into segments of a consistent length (e.g., 5 cm).
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2. Calculate the surface area of each tubing segment. For a tube, the surface area (A) can
be calculated as A = 21trL, where r is the inner radius and L is the length.

3. Determine the required volume of the leaching simulant based on a surface area-to-
volume ratio of 3 cm?/mL.[9] For example, a tubing segment with a surface area of 30 cm?
would require 10 mL of simulant.

4. Clean the tubing segments by rinsing with Milli-Q water to remove any surface
contaminants.

5. Dry the segments in a clean environment.

o Extraction Procedure:
1. Place each prepared tubing segment into a clean borosilicate glass vial.
2. Add the calculated volume of the 50% ethanol/water simulant to each vial.
3. Prepare a blank control vial containing only the simulant.
4. Securely cap the vials with PTFE-lined screw caps.

5. Place the vials in a calibrated oven set to an exaggerated temperature of 50°C for 72
hours.[6]

6. After the incubation period, allow the vials to cool to room temperature.

7. Carefully remove the tubing segments from the vials using clean forceps.

8. The remaining solution is the leachate, which will be used for analysis.
The following diagram outlines the key steps in the leaching protocol.

Figure 2: Leaching protocol workflow.

Protocol for Quantification of Triisobutyl Citrate by
HPLC-UV
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This protocol provides a method for the quantitative analysis of TiBC in the leachate using
HPLC with UV detection.[7]

e Preparation of Standards:

1. Prepare a stock solution of triisobutyl citrate (1000 pug/mL) in the 50% ethanol/water
simulant.

2. From the stock solution, prepare a series of calibration standards ranging from 1 pg/mL to
100 pg/mL.

e HPLC System Suitability:

1. Before sample analysis, perform a system suitability test to ensure the HPLC system is
functioning correctly.[5][10]

2. Inject a mid-range calibration standard (e.g., 20 pg/mL) five times.

3. The relative standard deviation (RSD) of the peak areas should be less than 2%. The
tailing factor for the TiBC peak should be between 0.8 and 1.5.

o Sample Analysis:

1. Filter the leachate samples and calibration standards through a 0.45 um syringe filter
before injection.

2. Inject the standards and samples onto the HPLC system.

3. The following chromatographic conditions are recommended:

Column: C18, 4.6 mm x 250 mm, 5 um

Mobile Phase: 70:30 (v/v) Methanol:Water[7]

Flow Rate: 1.0 mL/min

Injection Volume: 20 pL
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= Detection Wavelength: 220 nm([7]

» Column Temperature: 30°C

o Data Analysis:

1. Construct a calibration curve by plotting the peak area of the TiBC standards against their
known concentrations.

2. Determine the concentration of TiBC in the leachate samples by interpolating their peak
areas on the calibration curve.

Protocol for Quantification of Triisobutyl Citrate by GC-
MS

This protocol details the quantification of TiBC in the leachate using GC-MS.
o Sample Preparation (Liquid-Liquid Extraction):

1. To a 5 mL aliquot of the leachate, add 1 g of sodium chloride and 2 mL of
dichloromethane.

2. Vortex the mixture for 2 minutes and then centrifuge to separate the layers.
3. Carefully transfer the lower organic layer (dichloromethane) to a clean vial.

4. Repeat the extraction with another 2 mL of dichloromethane and combine the organic
layers.

5. Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.
» Preparation of Standards:
1. Prepare a stock solution of triisobutyl citrate (1000 pg/mL) in dichloromethane.

2. Prepare a series of calibration standards ranging from 0.1 pg/mL to 20 pg/mL in
dichloromethane.
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e GC-MS Analysis:

1. Inject the prepared samples and standards into the GC-MS system.

2. The following GC-MS parameters are recommended:

Column: 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 pm film thickness
» Carrier Gas: Helium at a constant flow of 1.0 mL/min
» Injector Temperature: 250°C

= Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp
at 15°C/min to 280°C and hold for 5 minutes.

» MS Transfer Line Temperature: 280°C
= |on Source Temperature: 230°C

» Acquisition Mode: Selected lon Monitoring (SIM) using characteristic ions for TiBC (e.g.,
m/z 185, 259).

o Data Analysis:

1. Create a calibration curve by plotting the peak area of the TiBC standards against their
concentrations.

2. Quantify the amount of TiBC in the samples by comparing their peak areas to the
calibration curve.

Data Presentation

The quantitative results from the HPLC and GC-MS analyses should be summarized in a clear
and concise table for easy comparison.
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Leaching Leaching . TiBC Total
. Analytical .
Sample ID Duration Temperatur Method Concentrati Leached
etho
(hours) e (°C) on (pg/mL) TiBC (ug)
Tubing
72 50 HPLC-UV
Sample 1
Tubing
72 50 HPLC-UV
Sample 2
Tubing
72 50 HPLC-UV
Sample 3
Average
Std.
Deviation
Tubing
72 50 GC-MS
Sample 1
Tubing
72 50 GC-MS
Sample 2
Tubing
72 50 GC-MS
Sample 3
Average
Std.
Deviation
HPLC- Not
Blank Control 72 50 Not Detected ]
UV/GC-MS Applicable
Conclusion

The protocols outlined in this application note provide a robust framework for the experimental
testing of triisobutyl citrate leaching from medical-grade tubing. By following these detailed
methodologies, researchers, scientists, and drug development professionals can obtain reliable
and reproducible data to ensure the safety and regulatory compliance of their medical devices.
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The use of both HPLC-UV and GC-MS provides complementary analytical approaches for the
accurate quantification of leached TiBC. The provided data presentation format allows for clear
and straightforward comparison of results. It is crucial to adhere to good laboratory practices
and ensure proper system suitability and calibration for accurate and valid results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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